Cas no 2411201-58-4 (3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine)

• Product Name: 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine
• CAS No: 2411201-58-4
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6207267
• PubChem ID: 146096818
• Update Time: 2025-06-29

3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-methyl-2-phenylpropan-1-amine
• 2411201-58-4
• EN300-7541338
• 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine

• Inchi： 1S/C10H12F3N/c1-9(7-14,10(11,12)13)8-5-3-2-4-6-8/h2-6H,7,14H2,1H3
• InChI Key： FPOGMCJPIBBSHA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=CC=1)CN)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine

Introduction to 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine (CAS No: 2411201-58-4)

3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine is a fluorinated amine derivative with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411201-58-4, exhibits distinct chemical properties due to the presence of fluorine atoms, which play a crucial role in modulating its reactivity and biological activity. The molecular structure consists of a phenyl ring substituted with a trifluoromethyl group and an isobutyl chain terminated with an amine functional group, making it a versatile intermediate in the synthesis of more complex molecules.

The significance of fluorinated compounds in drug development cannot be overstated. Fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic profiles. In the case of 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine, the trifluoromethyl group contributes to its lipophilicity and electron-withdrawing effects, which can influence the compound's interaction with enzymes and receptors. This feature makes it particularly valuable in the design of novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated amines with greater accuracy. Studies have shown that compounds containing trifluoromethyl groups often exhibit enhanced binding to protease enzymes, which are critical targets in anti-inflammatory and antiviral drug development. The amine moiety in 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine also provides a site for further functionalization, allowing for the creation of derivatives with tailored properties.

In the realm of medicinal chemistry, 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine has been explored as a precursor for synthesizing bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors of bacterial proteases, which are essential for bacterial survival and replication. The fluorine atoms in its structure contribute to increased resistance against enzymatic degradation, thereby extending the half-life of potential drug candidates. Additionally, the phenyl ring enhances hydrophobic interactions with biological targets, improving overall efficacy.

The synthesis of 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the amine group. Advanced catalytic methods have also been employed to improve yield and purity. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is often necessary to introduce the trifluoromethyl group efficiently.

From a regulatory perspective, compounds like 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacological properties. These studies help identify potential side effects and optimal dosing regimens. The growing interest in fluorinated pharmaceuticals has led to increased investment in research facilities equipped to handle such specialized compounds.

The role of 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science and agrochemicals. Fluorinated compounds are known for their stability under extreme conditions, making them suitable for high-performance materials used in electronics and coatings. In agrochemicals, these compounds can be incorporated into pesticides and herbicides to enhance their durability and effectiveness against pests.

Future research directions for 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-am ine may focus on developing new synthetic methodologies that reduce reliance on hazardous reagents while maintaining high yields. Green chemistry principles are increasingly being applied to minimize environmental impact during chemical synthesis. Additionally, exploring novel derivatives through structure-based drug design could uncover new therapeutic applications.

In conclusion, 3, 33, 33-Trifluoro - 22 -methyl - 22 -phenylpropan - 11 -amine (CAS No: 2411201 - 58 -44) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it valuable for synthesizing bioactive molecules targeting various diseases . As research continues , this compound is expected to play an increasingly important role in developing next-generation therapeutics .